Cas no 230647-85-5 (4'-acetyl-biphenyl-4-carbaldehyde)
4'-Acetyl-biphenyl-4-carbaldehyde is a biphenyl derivative featuring both acetyl and formyl functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective reactivity in cross-coupling reactions, condensations, and other transformations, particularly in the synthesis of pharmaceuticals, liquid crystals, and advanced materials. The presence of the acetyl group enhances its stability and facilitates further functionalization, while the aldehyde group provides a reactive site for nucleophilic additions or oxidation-reduction processes. This compound is valued for its high purity and consistent performance in research and industrial applications, serving as a key building block in the development of complex molecular architectures.
230647-85-5 structure
Product Name:4'-acetyl-biphenyl-4-carbaldehyde
CAS No:230647-85-5
MF:C15H12O2
MW:224.254584312439
CID:912555
PubChem ID:5094891
Update Time:2025-06-07
4'-acetyl-biphenyl-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4'-acetyl-biphenyl-4-carbaldehyde
- 4-(4-acetylphenyl)benzaldehyde
- 4'-Acetylbiphenyl-4-carboxaldehyde
- 4'-acetyl[1,1'-biphenyl]-4-carbaldehyde
- E89725
- [1,1'-Biphenyl]-4-carboxaldehyde, 4'-acetyl-
- 4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde
- SCHEMBL10397390
- MFCD04039044
- 4'-acetyl[1,1'-biphenyl]-4-carboxaldehyde
- J-014971
- 4'-acetyl-[1,1'-biphenyl]-4-carboxaldehyde
- 230647-85-5
- A816549
- CS-0196212
- 4-(4-ethanoylphenyl)benzaldehyde
- DTXSID30408252
- AKOS004114131
-
- MDL: MFCD04039044
- Inchi: 1S/C15H12O2/c1-11(17)13-6-8-15(9-7-13)14-4-2-12(10-16)3-5-14/h2-10H,1H3
- InChI Key: WSFMNWXMJBFYQT-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=CC=1)C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 224.08400
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14000
- LogP: 3.36870
4'-acetyl-biphenyl-4-carbaldehyde Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
4'-acetyl-biphenyl-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032291-250mg |
4'-Acetyl-biphenyl-4-carbaldehyde |
230647-85-5 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 032291-1g |
4'-Acetyl-biphenyl-4-carbaldehyde |
230647-85-5 | 1g |
£425.00 | 2022-02-28 | ||
| Fluorochem | 032291-2g |
4'-Acetyl-biphenyl-4-carbaldehyde |
230647-85-5 | 2g |
£638.00 | 2022-02-28 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-284476-1 g |
4'-Acetyl-biphenyl-4-carbaldehyde, |
230647-85-5 | 1g |
¥5,603.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-284476-1g |
4'-Acetyl-biphenyl-4-carbaldehyde, |
230647-85-5 | 1g |
¥5603.00 | 2023-09-05 | ||
| Aaron | AR002MSK-250mg |
[1,1'-Biphenyl]-4-carboxaldehyde, 4'-acetyl- |
230647-85-5 | 97% | 250mg |
$180.00 | 2025-02-17 | |
| Aaron | AR002MSK-500mg |
[1,1'-Biphenyl]-4-carboxaldehyde, 4'-acetyl- |
230647-85-5 | 500mg |
$647.00 | 2023-12-15 | ||
| Ambeed | A513031-100mg |
4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde |
230647-85-5 | 97% | 100mg |
$124.0 | 2025-03-05 | |
| Ambeed | A513031-250mg |
4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde |
230647-85-5 | 97% | 250mg |
$210.0 | 2025-03-05 | |
| Ambeed | A513031-1g |
4'-Acetyl-[1,1'-biphenyl]-4-carbaldehyde |
230647-85-5 | 97% | 1g |
$568.0 | 2025-03-05 |
4'-acetyl-biphenyl-4-carbaldehyde Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
230647-85-5 (4'-acetyl-biphenyl-4-carbaldehyde) Related Products
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- 33090-29-8(Methanone, [1,1'-biphenyl]-4,4'-diylbis[phenyl-)
- 5748-38-9(4-Acetyl-4'-Methylbiphenyl)
- 3112-01-4(Ethanone,1-[1,1'-biphenyl]-3-yl-)
- 5730-92-7(Ethanone,1-(4'-ethyl[1,1'-biphenyl]-4-yl)-)
- 92-91-1(4-Acetylbiphenyl)
- 63283-56-7(Methanone, (4'-methyl[1,1'-biphenyl]-4-yl)phenyl-)
- 2128-93-0(4-Benzoylbiphenyl)
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